Cas no 3067-10-5 (7-Hydroxy-5-methoxycoumarin)

• Product name: 7-Hydroxy-5-methoxycoumarin
• CAS No: 3067-10-5
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 316216
• PubChem ID: 5487854

7-Hydroxy-5-methoxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy-
• 5-Methoxy-7-hydroxycoumarin
• 2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy
• 7-Hydroxy-5-methoxy-2H-1-benzopyran-2-one
• 7-hydroxy-5-methoxy-chromen-2-one
• 7-hydroxy-5-methoxychromene-2-one
• 7-hydroxy-5-methoxycoumarin
• 7-Hydroxy-5-methoxy-cumarin
• 2H-1-Benzopyran-2-one, 7-hydroxy-5-methoxy-
• 7-Hydroxy-5-methoxy-2H-chromen-2-on
• 7-Hydroxy-5-methoxy-2H-chromen-2-one
• 7-Hydroxy-5-méthoxy-2H-chromén-2-one
• 7-hydroxy-5-methoxychromen-2-one
• 5-Methoxy-7-hydroxy-2H-1-benzopyran-2-one
• CHEMBL449529
• AKOS022643896
• 3067-10-5
• SCHEMBL7837457
• DTXSID30184706
• FS-7860
• 7-Hydroxy-5-methoxycoumarin

• Inchi： 1S/C10H8O4/c1-13-8-4-6(11)5-9-7(8)2-3-10(12)14-9/h2-5,11H,1H3
• InChI Key： IFIRYJJHHOCCHT-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.377
• Boiling Point: 429.9°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.609
• PSA: 59.67000
• LogP: 1.50720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins